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Compound of Interest

Compound Name: Cephalexin-d5

Cat. No.: B12403465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers,

availability, and technical data for Cephalexin-d5. It is intended to assist researchers,

scientists, and drug development professionals in sourcing this stable isotope-labeled internal

standard for use in bioanalytical and pharmacokinetic studies. This document includes a

summary of supplier information, detailed experimental protocols for its application in liquid

chromatography-tandem mass spectrometry (LC-MS/MS), and visualizations of key workflows

and logical relationships.

Introduction to Cephalexin-d5
Cephalexin-d5 is a deuterated form of Cephalexin, a first-generation cephalosporin antibiotic.

The incorporation of five deuterium atoms into the phenyl group of the molecule results in a

mass shift, making it an ideal internal standard for the quantitative analysis of Cephalexin in

biological matrices by mass spectrometry.[1][2] The use of a stable isotope-labeled internal

standard like Cephalexin-d5 is crucial for correcting for variations in sample preparation and

instrument response, thereby ensuring the accuracy and precision of analytical methods.[1]

Commercial Availability and Supplier Information
A number of chemical suppliers offer Cephalexin-d5 for research purposes. The table below

summarizes key information for several prominent suppliers. Please note that pricing and

availability are subject to change and may require a direct inquiry with the supplier.
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Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

MedchemExpres

s
HY-B0200S >98%

1mg, 5mg,

10mg, 50mg

1mg: ~

200, 5𝑚𝑔:200,5mg:

500

Santa Cruz

Biotechnology
sc-218403

Information not

available
Inquire Inquire

Veeprho VP-C2101505 High Purity Inquire Inquire

LGC Standards

(TRC)
C243202 >98% 1mg, 5mg, 10mg Inquire

Simson Pharma

Limited
C220012A High Purity Inquire Inquire

A Chemtek ARD7013D5 >98% Inquire Inquire

Toronto

Research

Chemicals (TRC)

C243202 >98% 1mg, 5mg, 10mg Inquire

Alsachim 6486-d5 >98% 1mg, 5mg, 10mg Inquire

Experimental Protocols: Quantification of
Cephalexin in Biological Matrices using LC-MS/MS
The following is a generalized, detailed methodology for the quantification of Cephalexin in

plasma samples using Cephalexin-d5 as an internal standard, synthesized from multiple

validated LC-MS/MS methods.[3][4][5][6][7]

Materials and Reagents
Cephalexin analytical standard

Cephalexin-d5 internal standard
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LC-MS/MS grade acetonitrile, methanol, and water

Formic acid or ammonium formate (for mobile phase modification)

Human plasma (blank)

Standard laboratory equipment (vortex mixer, centrifuge, pipettes)

Preparation of Stock and Working Solutions
Cephalexin Stock Solution (1 mg/mL): Accurately weigh and dissolve Cephalexin in

methanol.

Cephalexin-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Cephalexin-d5 in methanol.

Working Solutions: Prepare serial dilutions of the Cephalexin stock solution in 50:50

acetonitrile:water to create calibration standards and quality control (QC) samples at various

concentrations. Prepare a working solution of the Cephalexin-d5 IS at an appropriate

concentration (e.g., 100 ng/mL) in the same diluent.

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the

Cephalexin-d5 IS working solution and vortex briefly.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.
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Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

Chromatographic Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A typical gradient would start with a low percentage of mobile phase B,

ramp up to a high percentage to elute the analytes, and then return to the initial conditions to

re-equilibrate the column.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Ionization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Cephalexin: m/z 348.1 → 158.1 (quantifier), 348.1 → 106.1 (qualifier)

Cephalexin-d5: m/z 353.1 → 163.1 (quantifier)

Data Analysis and Quantification
Integrate the peak areas of the MRM transitions for both Cephalexin and Cephalexin-d5.

Calculate the peak area ratio of Cephalexin to Cephalexin-d5.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of Cephalexin in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate key processes related to the use of Cephalexin-d5 in a

research setting.

Sample Preparation LC-MS/MS Analysis Data Analysis

Plasma Sample Add Cephalexin-d5 (IS) Protein Precipitation
(Acetonitrile) Centrifugation Collect Supernatant Inject into LC-MS/MS Chromatographic Separation

(C18 Column)
Mass Spectrometric Detection

(MRM Mode) Peak Integration Calculate Peak Area Ratio
(Analyte/IS) Construct Calibration Curve Quantify Cephalexin

Click to download full resolution via product page

Caption: A typical experimental workflow for quantifying Cephalexin in plasma.
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Caption: The logical supply chain for acquiring Cephalexin-d5 for research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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